Cas no 257862-97-8 (1-5-(methylamino)-1,2,4-thiadiazol-3-ylacetone)

• Product Name: 1-5-(methylamino)-1,2,4-thiadiazol-3-ylacetone
• CAS No: 257862-97-8
• MF: C₆H₉N₃OS
• MW: 171.220159292221
• MDL: MFCD00173993
• CID: 280063
• PubChem ID: 653344
• Update Time: 2025-04-19

1-5-(methylamino)-1,2,4-thiadiazol-3-ylacetone Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,1-[5-(methylamino)-1,2,4-thiadiazol-3-yl]-
• 1-(5-Methylamino-[1,2,4]thiadiazol-3-yl)-propan-2-one
• 1-[5-(methylamino)-1,2,4-thiadiazol-3-yl]acetone
• AC1LCO7R
• AC1Q40YR
• CTK4F6431
• Maybridge1_007662
• SureCN4887731
• MFCD00173993
• AKOS000669447
• 1-[5-(methylamino)-1,2,4-thiadiazol-3-yl]propan-2-one
• DTXSID40349566
• EN300-15234
• HMS3313E08
• 1-[5-(Methylamino)-1,2,4-thiadiazol-3-yl]-2-propanone
• 257862-97-8
• CS-B1569
• 1-(5-(Methylamino)-1,2,4-thiadiazol-3-yl)propan-2-one
• HMS2156F17
• Z119967284
• 1-(5-(Methyl amino)-1,2,4-thiadiazol-3-yl)acetone
• CCG-45746
• FT-0644141
• 1-[5-(methylamino)-1, 2, 4-thiadiazol-3-yl]propan-2-one
• CHEMBL1735327
• CS-16916
• SCHEMBL4887731
• SMR000004308
• MLS000068128
• SR-01000602168-2
• HMS563E06
• DB-046773
• 1-5-(methylamino)-1,2,4-thiadiazol-3-ylacetone

• MDL： MFCD00173993
• Inchi： 1S/C6H9N3OS/c1-4(10)3-5-8-6(7-2)11-9-5/h3H2,1-2H3,(H,7,8,9)
• InChI Key： OAGMZNVAKMLSPP-UHFFFAOYSA-N
• SMILES： S1C(NC)=NC(CC(C)=O)=N1

Computed Properties

• Exact Mass: 171.04677
• Monoisotopic Mass: 171.046633
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1
• XLogP3: 0.7

Experimental Properties

• Density: 1.304
• Boiling Point: 299.4°Cat760mmHg
• Flash Point: 134.8°C
• Refractive Index: 1.595
• PSA: 54.88
• LogP: 0.78430

1-5-(methylamino)-1,2,4-thiadiazol-3-ylacetone Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines